1-ethyl-4-(3-phenyl-2-propen-1-yl)piperazine

• IUPAC Name: 1-ethyl-4-[(E)-3-phenylprop-2-enyl]piperazine
• InChI: InChI=1S/C15H22N2/c1-2-16-11-13-17(14-12-16)10-6-9-15-7-4-3-5-8-15/h3-9H,2,10-14H2,1H3/b9-6+
• InChI Key: NNVNWHFJCBUKDN-RMKNXTFCSA-N
• Canonical SMILES: CCN1CCN(CC1)CC=CC2=CC=CC=C2
• Isomeric SMILES: CCN1CCN(CC1)C/C=C/C2=CC=CC=C2
• Molecular Formula: C15H22N2
• Molecular Weight: 230.35 g/mol

Description

1-ethyl-4-(3-phenyl-2-propen-1-yl)piperazine is a chemical compound that belongs to the class of piperazines. It is also known as (E)-N-ethyl-4-(3-phenylprop-2-en-1-yl)piperazine or EPPP. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology.

Mechanism of Action

The mechanism of action of 1-ethyl-4-(3-phenyl-2-propen-1-yl)piperazine is not fully understood. However, it is believed to act as a dopamine and serotonin receptor agonist, which may contribute to its antipsychotic and antidepressant properties. It has also been shown to inhibit the reuptake of dopamine, serotonin, and norepinephrine, which may further contribute to its pharmacological effects.
Biochemical and Physiological Effects:
1-ethyl-4-(3-phenyl-2-propen-1-yl)piperazine has been shown to have various biochemical and physiological effects. It has been reported to increase dopamine and serotonin levels in the brain, which may contribute to its antidepressant and anxiolytic properties. It has also been shown to decrease locomotor activity, which may be related to its sedative effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-ethyl-4-(3-phenyl-2-propen-1-yl)piperazine in lab experiments is its potential to act as a drug delivery agent. It has been shown to enhance the permeability of the blood-brain barrier, which may allow for the delivery of therapeutic agents to the brain. However, one of the limitations of using this compound is its potential toxicity. It has been reported to exhibit cytotoxic effects in some cell lines, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 1-ethyl-4-(3-phenyl-2-propen-1-yl)piperazine. One direction is to further investigate its potential as a drug delivery agent. Another direction is to explore its potential as a therapeutic agent for various neurological and psychiatric disorders. Additionally, further studies are needed to understand its mechanism of action and potential toxicity, which may inform its use in future experiments and clinical applications.
Conclusion:
In conclusion, 1-ethyl-4-(3-phenyl-2-propen-1-yl)piperazine is a chemical compound with potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand its potential and limitations, which may inform its use in future experiments and clinical applications.

Synthesis Methods

The synthesis of 1-ethyl-4-(3-phenyl-2-propen-1-yl)piperazine can be achieved through various methods, including the reaction of ethyl piperazine with cinnamaldehyde or the reaction of 1-ethylpiperazine with chalcones. One of the most commonly used methods is the reaction of ethyl piperazine with cinnamaldehyde in the presence of a catalytic amount of acetic acid. The reaction yields EPPP as a yellow oil, which can be purified by column chromatography.

Scientific Research Applications

1-ethyl-4-(3-phenyl-2-propen-1-yl)piperazine has been extensively studied for its potential applications in various fields. In medicinal chemistry, it has been evaluated for its antipsychotic, antidepressant, and anxiolytic properties. In neuroscience, it has been studied for its effects on dopamine, serotonin, and norepinephrine receptors. In pharmacology, it has been evaluated for its potential as a drug delivery agent.